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Compound of Interest

Compound Name: FR901463

Cat. No.: B15589788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two natural product-derived

splicing modulators, FR901463 and herboxidiene. Both compounds target the SF3B complex,

a key component of the spliceosome, and exhibit potent anti-tumor activity. This document

summarizes available experimental data to facilitate an objective assessment of their

performance.

Mechanism of Action: Targeting the Spliceosome
FR901463 and herboxidiene share a common molecular target, the SF3B1 subunit of the SF3b

complex within the U2 small nuclear ribonucleoprotein (snRNP). By binding to SF3B1, these

molecules interfere with the early stages of spliceosome assembly, ultimately leading to an

accumulation of the pre-spliceosomal "A" complex and inhibition of the splicing process. This

disruption of pre-mRNA splicing induces cell cycle arrest and apoptosis in cancer cells.
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Preparation

Reaction

Analysis

Prepare 32P-labeled
pre-mRNA substrate

Incubate pre-mRNA and extract
with FR901463 or Herboxidiene

(or DMSO control)

Prepare HeLa
cell nuclear extract

RNA extraction

Denaturing polyacrylamide
gel electrophoresis (PAGE)

Autoradiography to
visualize RNA species

Quantify splicing products
(mRNA, intermediates, pre-mRNA)
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Cell Culture and Treatment

MTT Reaction

Measurement

Seed cancer cells in a
96-well plate

Add varying concentrations of
FR901463 or Herboxidiene

Incubate for 24-72 hours

Add MTT solution to each well

Incubate for 2-4 hours to allow
formazan crystal formation

Add solubilization solution
(e.g., DMSO or SDS-HCl)

Measure absorbance at ~570 nm
using a microplate reader

Calculate cell viability
and determine IC50
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To cite this document: BenchChem. [A Comparative Analysis of FR901463 and
Herboxidiene: Efficacy as Splicing Modulators]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15589788#comparing-fr901463-and-
herboxidiene-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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